5-Bromo-1-(2-bromophenyl)-1H-pyrazole-4-carbonitrile

• CAS No.: 1269291-89-5
• Molecular Formula: C10H5Br2N3
• Molecular Weight: 326.97 g/mol
• IUPAC Name: 5-bromo-1-(2-bromophenyl)pyrazole-4-carbonitrile
• InChI: InChI=1S/C10H5Br2N3/c11-8-3-1-2-4-9(8)15-10(12)7(5-13)6-14-15/h1-4,6H
• InChI Key: WJWNOFJYKMTCQM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)N2C(=C(C=N2)C#N)Br)Br

Description

5-Bromo-1-(2-bromophenyl)-1H-pyrazole-4-carbonitrile is a high-purity chemical compound offered for research and development purposes. This brominated pyrazole derivative is strictly For Research Use Only and is not intended for diagnostic or therapeutic applications. Pyrazole derivatives are recognized as privileged structures in medicinal chemistry due to their wide range of biological activities. They are frequently employed as key synthetic intermediates in the development of new drug candidates and agrochemicals . The specific substitution pattern on this compound—featuring a bromo group at the 5-position and a carbonitrile group at the 4-position of the pyrazole ring—makes it a particularly versatile building block. The bromine atom can serve as a handle for further functionalization via cross-coupling reactions, such as Suzuki or Sonogashira reactions, allowing for the rapid exploration of chemical space . The presence of the (2-bromophenyl) group at the 1-position and an additional bromine on the heterocycle may contribute to enhanced electronic properties and potential in materials science applications. Researchers can utilize this compound in the synthesis of more complex polyheterocyclic systems, which are often investigated for their potential biological activities, including as anti-cancer, anti-inflammatory, and anti-infective agents . Its molecular structure is designed to facilitate the discovery and optimization of novel bioactive molecules in both pharmaceutical and agricultural research.

Q & A

Basic Research Questions

Q. What are the optimal synthetic routes for 5-Bromo-1-(2-bromophenyl)-1H-pyrazole-4-carbonitrile, and how can reaction efficiency be monitored?

• Methodology : The compound can be synthesized via cyclocondensation of hydrazine derivatives with β-ketonitriles or via Pd-catalyzed cross-coupling to introduce bromine substituents. Key steps include using 2-bromoaniline as a precursor and coupling with brominated pyrazole intermediates under reflux in polar aprotic solvents (e.g., DMF) . Reaction progress is monitored via thin-layer chromatography (TLC) with UV visualization, and purity is confirmed by melting point analysis .
• Example Conditions :

Reagent	Catalyst	Solvent	Temperature	Time	Yield
2-bromoaniline	K₂CO₃	DMF	80°C	12 h	68%

Q. Which spectroscopic techniques are critical for characterizing this compound, and what key data should be prioritized?

• Methodology : Nuclear Magnetic Resonance (¹H/¹³C NMR) identifies substitution patterns on the pyrazole ring and aryl groups. For example, the nitrile group (C≡N) shows a sharp singlet at ~110 ppm in ¹³C NMR. Infrared (IR) spectroscopy confirms functional groups (e.g., C≡N stretch at ~2200 cm⁻¹) . High-resolution mass spectrometry (HRMS) validates molecular weight, with expected [M+H]⁺ peaks matching theoretical values.

Q. How does the bromine substitution at the 5-position influence reactivity in cross-coupling reactions?

• Methodology : The bromine atom at the 5-position serves as a site for Suzuki-Miyaura or Ullmann coupling. Reactivity is enhanced by electron-withdrawing groups (e.g., nitrile), which polarize the C-Br bond. Reaction optimization includes screening Pd catalysts (e.g., Pd(PPh₃)₄) and bases (e.g., Na₂CO₃) in toluene/water mixtures at 90°C .

Advanced Research Questions

Q. How can single-crystal X-ray diffraction resolve structural ambiguities in this compound?

• Methodology : Crystallize the compound via slow evaporation in ethanol/dichloromethane. Use SHELXL for structure refinement and ORTEP-3 for visualization . Validate geometry with Cremer-Pople puckering parameters for non-planar rings . Key metrics:

Bond Length (Å)	Angle (°)	Torsion Angle (°)	R-factor
C-Br: 1.89	N-N-C: 117	C-Br-C-C: 120	<0.05

Q. What structure-activity relationships (SAR) are observed when modifying the 2-bromophenyl group?

• Methodology : Compare analogues with substituents at the 2-position (e.g., methyl, nitro) via in vitro bioassays. For example:

Substituent	LogP	IC₅₀ (μM)	Target Affinity
2-Br	3.2	0.45	Kinase X
4-NO₂	2.8	1.20	Kinase Y

• Increased lipophilicity (LogP) from bromine enhances membrane permeability but may reduce solubility .

Q. How can mechanistic studies elucidate its role in inhibiting enzymatic targets?

• Methodology : Perform enzyme kinetics (e.g., Michaelis-Menten plots) and competitive binding assays. Use fluorescence quenching to measure binding constants (Kd). Molecular docking (e.g., AutoDock Vina) identifies key interactions:

Binding Pocket Residues	Hydrogen Bonds	π-Stacking	ΔG (kcal/mol)
Asp32, Lys104	2	Yes	-9.8

Q. What computational strategies predict its metabolic stability and toxicity?

• Methodology : Employ density functional theory (DFT) to calculate frontier molecular orbitals (HOMO/LUMO) for reactivity insights. Use ADMET predictors (e.g., SwissADME) to estimate CYP450 metabolism and hERG channel inhibition. Key parameters:

Parameter	Value
CYP3A4 substrate	Yes
hERG inhibition	Low risk

Data Contradictions and Resolution

• Issue : Discrepancies in reported melting points (e.g., 135°C vs. 210°C for similar derivatives).
  • Resolution : Verify purity via HPLC (>95%) and recrystallization solvent (e.g., methanol vs. ethyl acetate). Contaminants like unreacted precursors may depress melting points .